Cas no 56327-27-6 (4-methyl-4-phenyl-cyclohexanamine;hydrochloride)

• Product Name: 4-methyl-4-phenyl-cyclohexanamine;hydrochloride
• CAS No: 56327-27-6
• CID: 4655145
• PubChem ID: 71756550
• Update Time: 2025-06-07

4-methyl-4-phenyl-cyclohexanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-phenyl-cyclohexanamine;hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-methyl-4-phenyl-cyclohexanamine;hydrochloride

4-Methyl-4-Phenyl-Cyclohexanamine; Hydrochloride (CAS No. 56327-27-6): An Overview

4-Methyl-4-phenyl-cyclohexanamine; hydrochloride (CAS No. 56327-27-6) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, also known as MPC-HCl, is a derivative of cyclohexanamine with a unique structural configuration that includes a methyl and a phenyl group. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in medicinal chemistry and drug development.

The molecular formula of 4-methyl-4-phenyl-cyclohexanamine; hydrochloride is C13H19N·HCl, and its molecular weight is approximately 229.75 g/mol. The compound is characterized by its white crystalline appearance and its ability to form stable salts, which are crucial for its use in pharmaceutical formulations. The hydrochloride salt form of this compound is particularly advantageous due to its improved solubility in water, which facilitates its use in aqueous solutions and biological systems.

In recent years, 4-methyl-4-phenyl-cyclohexanamine; hydrochloride has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits significant biological activity, including anti-inflammatory and analgesic properties. These properties make it a promising candidate for the development of new drugs targeting various diseases and conditions.

One of the key areas of research involving MPC-HCl is its potential use in the treatment of chronic pain. Chronic pain is a significant health issue affecting millions of people worldwide, and current treatments often have limited efficacy or come with severe side effects. Research has indicated that 4-methyl-4-phenyl-cyclohexanamine; hydrochloride may offer a more effective and safer alternative to existing pain management options. In preclinical studies, this compound has demonstrated potent analgesic effects without the typical side effects associated with opioids, such as addiction and respiratory depression.

Beyond pain management, MPC-HCl has also shown promise in the treatment of inflammatory conditions. Inflammation is a common underlying factor in many diseases, including arthritis, asthma, and inflammatory bowel disease. Studies have found that 4-methyl-4-phenyl-cyclohexanamine; hydrochloride possesses anti-inflammatory properties that could be beneficial in managing these conditions. The mechanism by which this compound exerts its anti-inflammatory effects is not yet fully understood, but it is believed to involve the modulation of cytokine production and the inhibition of pro-inflammatory pathways.

The structural features of MPC-HCl contribute to its unique biological activity. The presence of the methyl and phenyl groups on the cyclohexane ring provides steric hindrance that influences the compound's interactions with biological targets. This structural configuration may enhance its binding affinity to specific receptors or enzymes involved in pain and inflammation pathways. Additionally, the amine group plays a crucial role in mediating the compound's pharmacological effects by forming hydrogen bonds with target proteins.

In terms of safety, preclinical studies have shown that 4-methyl-4-phenyl-cyclohexanamine; hydrochloride has a favorable safety profile. It exhibits low toxicity and does not cause significant adverse effects at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The development of new drugs based on MPC-HCl is an ongoing process that involves multiple stages, from initial discovery to clinical trials and regulatory approval. Researchers are currently exploring various formulations and delivery methods to optimize the therapeutic potential of this compound. For example, nanoparticle-based delivery systems are being investigated to enhance the bioavailability and targeted delivery of 4-methyl-4-phenyl-cyclohexanamine; hydrochloride.

In conclusion, 4-methyl-4-phenyl-cyclohexanamine; hydrochloride (CAS No. 56327-27-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for the development of new drugs targeting chronic pain and inflammatory conditions. Ongoing research continues to uncover new insights into the mechanisms underlying its therapeutic effects, paving the way for future advancements in medicinal chemistry.